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Compound of Interest

5-Methyithiophene-2-sulfonyl
Compound Name:
chloride

cat. No.: B1589963

An In-Depth Technical Guide to 5-Methylthiophene-2-sulfonyl chloride

Introduction

5-Methylthiophene-2-sulfonyl chloride is a pivotal heterocyclic building block in modern
synthetic chemistry. Its unique combination of a thiophene nucleus and a highly reactive
sulfonyl chloride functional group makes it an indispensable reagent for introducing the 5-
methylthien-2-ylsulfonyl moiety into a diverse range of molecular architectures. This guide
provides a comprehensive overview of its chemical properties, synthesis, reactivity, and
applications, with a focus on its utility in the fields of medicinal chemistry and materials science.
By synthesizing technical data with mechanistic insights, this document serves as a practical
resource for professionals engaged in advanced chemical research and development.

Chemical Identity and Physicochemical Properties

5-Methylthiophene-2-sulfonyl chloride is a stable, solid organic compound at room
temperature. The thiophene ring provides aromatic character, while the electron-withdrawing
sulfonyl chloride group activates the sulfur atom for nucleophilic attack, defining the
compound's primary mode of reactivity.

Structure and Identification
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The molecular structure consists of a thiophene ring substituted with a methyl group at the 5-
position and a sulfonyl chloride group at the 2-position.

Caption: Molecular Structure of 5-Methylthiophene-2-sulfonyl chloride.

Quantitative Data Summary

The fundamental properties of 5-Methylthiophene-2-sulfonyl chloride are summarized below
for quick reference.

Property Value References

Molecular Formula CsHsCIO2S:2 [1112113114]

Molecular Weight 196.68 g/mol [1][3]

CAS Number 55854-45-0 [4]
5-methylthiophene-2-sulfonyl

IUPAC Name _ [2]
chloride

Appearance Solid [3]

Canonical SMILES Cclccce(s1)S(CH(=0)=0 [1]
QGGRRHYGHGJEKP-

INChl Key [1]

UHFFFAOYSA-N

Synthesis and Purification

The primary and most direct industrial and laboratory-scale synthesis of 5-Methylthiophene-2-
sulfonyl chloride is achieved through the electrophilic aromatic substitution of 2-
methylthiophene. The choice of the sulfonating agent and reaction conditions is critical to
ensure high regioselectivity for substitution at the C2 position, which is electronically favored,
and to prevent polysubstitution or degradation of the acid-sensitive thiophene ring.

Synthetic Workflow: Chlorosulfonation

The reaction involves the direct treatment of 2-methylthiophene with a potent chlorosulfonating
agent, such as chlorosulfonic acid. The causality behind this choice lies in the high reactivity of
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chlorosulfonic acid, which acts as a source of the electrophile, SO2Cl*. The reaction is typically
performed at low temperatures to control its exothermic nature and to minimize the formation of
side products.
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Chlorosulfonic Acid (CISOsH)
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Electrophilic Aromatic Substitution
(-5t0 0 °C)

Reaction Quench
(Pour onto ice water)

Organic Extraction
(e.g., Chloroform)

5-Methylthiophene-2-sulfonyl chloride

(Final Product)

Nucleophilic Attack

Elimination of

HCI
(Byproduct)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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